molecular formula C12H13N3O3 B6211561 ethyl 2-amino-3-carbamoylindolizine-1-carboxylate CAS No. 2703779-11-5

ethyl 2-amino-3-carbamoylindolizine-1-carboxylate

Cat. No. B6211561
CAS RN: 2703779-11-5
M. Wt: 247.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 2-amino-3-carbamoylindolizine-1-carboxylate (EACIC) is an organic compound belonging to the class of compounds known as indolizines. It is a colorless solid with a molecular weight of 247.28 g/mol and a melting point of 140–142 °C. EACIC is soluble in water and ethanol, making it a versatile compound with many potential applications.

Scientific Research Applications

Ethyl 2-amino-3-carbamoylindolizine-1-carboxylate has been studied extensively in the scientific community, and has been found to have a variety of potential applications. It has been used in the synthesis of a variety of organic compounds, including indolizine derivatives, and has been used as a catalyst in the synthesis of polymersization and cross-linking agents. It has also been used in the synthesis of a variety of pharmaceuticals and agrochemicals. Additionally, ethyl 2-amino-3-carbamoylindolizine-1-carboxylate has been used in the synthesis of novel materials for use in electronics and photovoltaics.

Mechanism of Action

The mechanism of action of ethyl 2-amino-3-carbamoylindolizine-1-carboxylate is not fully understood, but it is believed to involve the formation of a new C-C bond. This bond is formed through the reaction of ethyl 3-amino-2-carbamoylindolizine-1-carboxylate with one of the three compounds mentioned above. The resulting product is a colorless solid with a melting point of 140–142 °C.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 2-amino-3-carbamoylindolizine-1-carboxylate have not been studied extensively. However, it has been reported that ethyl 2-amino-3-carbamoylindolizine-1-carboxylate has been found to have some antioxidant properties, and it has been reported to have an inhibitory effect on the enzyme cyclooxygenase-2. Additionally, ethyl 2-amino-3-carbamoylindolizine-1-carboxylate has been found to have an inhibitory effect on the enzyme 5-lipoxygenase.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 2-amino-3-carbamoylindolizine-1-carboxylate in lab experiments include its low cost, its solubility in water and ethanol, and its high melting point. Additionally, its ability to form new C-C bonds makes it a useful tool for the synthesis of a variety of organic compounds. The main limitation of ethyl 2-amino-3-carbamoylindolizine-1-carboxylate is its lack of specificity, which can lead to the formation of unwanted side products.

Future Directions

The potential future applications of ethyl 2-amino-3-carbamoylindolizine-1-carboxylate are numerous. It may be used in the development of novel materials for use in electronics and photovoltaics, as well as in the synthesis of a variety of pharmaceuticals and agrochemicals. Additionally, further research into its biochemical and physiological effects may lead to the development of new therapeutic agents. Finally, further research into its mechanism of action may allow for the development of more efficient and specific syntheses.

Synthesis Methods

Ethyl 2-amino-3-carbamoylindolizine-1-carboxylate can be synthesized using a variety of methods, including the reaction of ethyl 3-amino-2-carbamoylindolizine-1-carboxylate with ethyl chloroacetate, the reaction of ethyl 3-amino-2-carbamoylindolizine-1-carboxylate with ethyl bromoacetate, and the reaction of ethyl 3-amino-2-carbamoylindolizine-1-carboxylate with ethyl iodacetate. Each of these reactions involves the formation of a new C-C bond, and each of the products is a colorless solid with a melting point of 140–142 °C.

properties

{ "Design of the Synthesis Pathway": "The synthesis of ethyl 2-amino-3-carbamoylindolizine-1-carboxylate can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Ethyl acetoacetate", "2-nitrobenzaldehyde", "Ammonium acetate", "Hydrazine hydrate", "Sodium hydroxide", "Ethanol", "Acetic acid", "Sodium carbonate", "Ethyl chloroformate", "Ammonia solution" ], "Reaction": [ "Step 1: Condensation of ethyl acetoacetate and 2-nitrobenzaldehyde in ethanol with ammonium acetate as a catalyst to form ethyl 2-nitro-3-phenylindole-1-carboxylate.", "Step 2: Reduction of ethyl 2-nitro-3-phenylindole-1-carboxylate with hydrazine hydrate and sodium hydroxide in ethanol to form ethyl 2-amino-3-phenylindole-1-carboxylate.", "Step 3: Cyclization of ethyl 2-amino-3-phenylindole-1-carboxylate with acetic acid and sodium carbonate to form ethyl 2-amino-3-carboxyindolizine-1-carboxylate.", "Step 4: Carbamoylation of ethyl 2-amino-3-carboxyindolizine-1-carboxylate with ethyl chloroformate and ammonia solution to form ethyl 2-amino-3-carbamoylindolizine-1-carboxylate." ] }

CAS RN

2703779-11-5

Product Name

ethyl 2-amino-3-carbamoylindolizine-1-carboxylate

Molecular Formula

C12H13N3O3

Molecular Weight

247.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.